Cas no 22876-21-7 (5-Nitro-1,3-benzoxazole-2-thiol)

• Product Name: 5-Nitro-1,3-benzoxazole-2-thiol
• CAS No: 22876-21-7
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• MDL: MFCD00524789
• CID: 280643
• PubChem ID: 786293
• Update Time: 2025-04-19

5-Nitro-1,3-benzoxazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d]oxazole-2(3H)-thione
• 2(3H)-Benzoxazolethione,5-nitro-
• 5-NITRO BENZOXAZOLO-2-THIONE
• 5-nitro-1,3-benzoxazole-2-thiol
• 5-nitro-3H-1,3-benzoxazole-2-thione
• 4-nitro-1,3-benzoaxazolidine-2-thione
• 5-nitro-3H-benzooxazole-2-thione
• 5-Nitro-3H-benzoxazol-2-thion
• 5-nitro-3H-benzoxazole-2-thione
• 5-nitrobenzoxazoline-2-thione
• 2(3H)-Benzoxazolethione, 5-nitro-
• 5-NITRO-BENZOXAZOLO-2-THIONE
• 5-NITROBENZO[D]OXAZOLE-2-THIOL
• Oprea1_802867
• 2-mercapto-5-nitrobenzoxazole
• FQOGSTGLRLMQOV-UHFFFAOYSA-N
• A
• SCHEMBL2074264
• EN300-14361
• 5-Amino-2-ethoxy-benzenesulfonicacid
• J-517854
• MFCD00524789
• DTXSID80354896
• BDBM50570912
• DS-1992
• AKOS024255709
• Z99599016
• CS-0042732
• AKOS001107043
• SY042316
• 5-Nitro-1,3-benzoxazole-2-thiol, 95%
• FT-0638262
• 22876-21-7
• CHEMBL4867541
• 5-nitro-3H-1, 3-benzoxazole-2-thione
• A878405
• 5-nitro-1,3-benzoxazole-2(3H)-thione
• AKOS003249490
• AB06414
• AE-848/32102007
• DB-046011
• 5-Nitro-1,3-benzoxazole-2-thiol

• MDL： MFCD00524789
• Inchi： 1S/C7H4N2O3S/c10-9(11)4-1-2-6-5(3-4)8-7(13)12-6/h1-3H,(H,8,13)
• InChI Key： FQOGSTGLRLMQOV-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C=CC=2O1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.99400
• Monoisotopic Mass: 195.994263
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.2
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data available
• Density: 1.65
• Melting Point: No data available
• Boiling Point: 326.7℃ at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.741
• PSA: 110.65000
• LogP: 2.54790

5-Nitro-1,3-benzoxazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles